Cas no 1429176-69-1 (Mutant IDH1-IN-2)

• Product Name: Mutant IDH1-IN-2
• CAS No: 1429176-69-1
• MF: C₂₄H₃₁F₂N₅O₂
• MW: 459.532052278519
• CID: 2601700
• PubChem ID: 71515481
• Update Time: 2025-05-22

Mutant IDH1-IN-2 Chemical and Physical Properties

Names and Identifiers

• Mutant IDH1-IN-2
• 2-Oxazolidinone, 3-[2-[[(1S)-1-[4-[(4,4-difluoro-1-piperidinyl)methyl]phenyl]ethyl]amino]-4-pyrimidinyl]-4-(1-methylethyl)-, (4S)-
• BDBM146172
• (4S)-3-[2-[[(1S)-1-[4-[(4,4-difluoropiperidin-1-yl)methyl]phenyl]ethyl]amino]pyrimidin-4-yl]-4-propan-2-yl-1,3-oxazolidin-2-one
• MS-28419
• CHEMBL3677053
• OCZCXJFDMAWAIM-FXAWDEMLSA-N
• AKOS030524644
• GLXC-26078
• DA-65713
• AT25011
• AG-881,Mutant IDH1-IN-2
• 1429176-69-1
• (S)-3-(2-(((S)-1-(4-((4,4-difluoropiperidin-1-yl)methyl)phenyl)ethyl)amino)pyrimidin-4-yl)-4-isopropyloxazolidin-2-one
• EX-A1605
• HY-18717
• CS-5119
• US8957068, 224
• SCHEMBL14831158

• MDL： MFCD29472262
• Inchi： InChI=1S/C24H31F2N5O2/c1-16(2)20-15-33-23(32)31(20)21-8-11-27-22(29-21)28-17(3)19-6-4-18(5-7-19)14-30-12-9-24(25,26)10-13-30/h4-8,11,16-17,20H,9-10,12-15H2,1-3H3,(H,27,28,29)/t17-,20+/m0/s1
• InChI Key： OCZCXJFDMAWAIM-FXAWDEMLSA-N
• SMILES： O=C1OC[C@H](C(C)C)N1C2=NC(N[C@H](C3=CC=C(CN4CCC(F)(F)CC4)C=C3)C)=NC=C2

Computed Properties

• Exact Mass: 459.24458157g/mol
• Monoisotopic Mass: 459.24458157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 70.6Ų

Mutant IDH1-IN-2 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Mutant IDH1-IN-2

Mutant IDH1-IN-2 (CAS No. 1429176-69-1): A Comprehensive Overview of Its Properties and Applications

Mutant IDH1-IN-2 (CAS No. 1429176-69-1) is a small molecule inhibitor that has garnered significant attention in the field of oncology and metabolic research. This compound specifically targets the mutant isocitrate dehydrogenase 1 (IDH1) enzyme, which plays a critical role in cellular metabolism and has been implicated in various cancers, including gliomas and acute myeloid leukemia (AML). The unique mechanism of action of Mutant IDH1-IN-2 makes it a promising candidate for therapeutic development.

The IDH1 mutation is a hotspot in cancer research, as it leads to the production of 2-hydroxyglutarate (2-HG), an oncometabolite that disrupts normal cellular processes. Mutant IDH1-IN-2 works by inhibiting this aberrant enzymatic activity, thereby reducing 2-HG levels and restoring normal metabolic function. This targeted approach has shown potential in preclinical studies, making Mutant IDH1-IN-2 a subject of intense investigation.

One of the most frequently asked questions in scientific forums is: "How does Mutant IDH1-IN-2 differ from other IDH1 inhibitors?" Unlike first-generation inhibitors, Mutant IDH1-IN-2 exhibits enhanced selectivity and potency, which may translate to improved clinical outcomes. Researchers are particularly interested in its pharmacokinetic profile, including bioavailability and half-life, which are critical for drug development.

Recent advancements in cancer immunotherapy and precision medicine have further highlighted the importance of Mutant IDH1-IN-2. With the rise of personalized treatment strategies, targeting specific genetic mutations like IDH1 has become a cornerstone of modern oncology. This aligns with the growing demand for targeted therapies that minimize side effects and maximize efficacy.

In addition to its therapeutic potential, Mutant IDH1-IN-2 is also a valuable tool for biomedical research. Scientists utilize this compound to study the metabolic reprogramming associated with IDH1 mutations and to explore novel combination therapies. For instance, combining Mutant IDH1-IN-2 with immune checkpoint inhibitors is an emerging area of interest, as it may enhance anti-tumor immune responses.

The market for IDH1 inhibitors is expanding rapidly, driven by the increasing prevalence of cancers harboring IDH1 mutations. Pharmaceutical companies are actively investing in the development of next-generation inhibitors like Mutant IDH1-IN-2, which offer improved specificity and reduced off-target effects. This trend is reflected in the growing number of clinical trials evaluating the safety and efficacy of such compounds.

From a synthetic chemistry perspective, Mutant IDH1-IN-2 represents a fascinating case study in drug design. Its molecular structure has been optimized to achieve high binding affinity to the mutant IDH1 enzyme, while maintaining favorable drug-like properties. Researchers are also exploring structure-activity relationships (SAR) to further refine its pharmacological profile.

Another hot topic in the scientific community is the potential for Mutant IDH1-IN-2 to address drug resistance in cancer treatment. Preliminary studies suggest that this compound may overcome resistance mechanisms observed with earlier inhibitors, offering hope for patients with relapsed or refractory diseases. This aspect is particularly relevant given the challenges posed by tumor heterogeneity and clonal evolution.

In summary, Mutant IDH1-IN-2 (CAS No. 1429176-69-1) is a cutting-edge compound with significant implications for cancer therapy and metabolic research. Its unique properties, combined with the growing understanding of IDH1 mutations, position it as a key player in the development of next-generation targeted therapies. As research progresses, Mutant IDH1-IN-2 is poised to make a substantial impact on the treatment of IDH1-mutant cancers and beyond.